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Compound of Interest

Compound Name: H-D-His(tau-Trt)-OMe . HCl

Cat. No.: B15146090 Get Quote

Technical Data for H-D-His(tau-Trt)-OMe . HCl
This document provides key technical specifications for the compound H-D-His(tau-Trt)-OMe .
HCl, intended for researchers, scientists, and professionals in drug development.

Physicochemical Properties
The fundamental properties of H-D-His(tau-Trt)-OMe . HCl, including its unique identifier and

molecular weight, are summarized below. This information is critical for accurate experimental

design and substance quantification.

Property Value

CAS Number 200927-02-2[1][2][3]

Molecular Weight 447.97 g/mol [1][3]

Molecular Formula C26H26ClN3O2[1][2][3]

Note on Stereochemistry: The "D" in the compound's name indicates the dextrorotatory isomer

of histidine.

Note on Protecting Groups:
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Trt (Trityl): This bulky protecting group is attached to the imidazole ring of the histidine

residue (at the tau position, also denoted as 1-position) to prevent side reactions during

chemical synthesis.

OMe (Methyl Ester): The C-terminus of the amino acid is protected as a methyl ester.

HCl (Hydrochloride): The compound is supplied as a hydrochloride salt to improve its stability

and solubility.

Due to the nature of the requested information, which pertains to specific chemical properties

rather than complex biological or chemical processes, detailed experimental protocols,

signaling pathways, and experimental workflow diagrams are not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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